Cas no 5156-89-8 (Ac1mcyfc)

Ac1mcyfc structure
Ac1mcyfc structure
Product Name:Ac1mcyfc
CAS No:5156-89-8
MF:C11H11N3O
MW:201.224541902542
CID:1573209
Update Time:2022-07-26

Ac1mcyfc Chemical and Physical Properties

Names and Identifiers

    • Ac1mcyfc
    • CBMicro_011310
    • Ambcb5156898
    • MLS000561732
    • MolPort-001-917-459
    • HMS2535N04
    • SMSF0003965
    • CCG-48294
    • AKOS000525222
    • CB14768
    • CBMicro_011310; Ambcb5156898; MLS000561732; MolPort-001-917-459; HMS2535N04; SMSF0003965; CCG-48294; AKOS000525222; CB14768;
    • Phenol, 2-(4,6-dimethyl-1,3,5-triazin-2-yl)-
    • Inchi: 1S/C11H11N3O/c1-7-12-8(2)14-11(13-7)9-5-3-4-6-10(9)15/h3-6,15H,1-2H3
    • InChI Key: OJADXDOGYHVWDN-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=CC=C1C1=NC(C)=NC(C)=N1

Computed Properties

  • Exact Mass: 420.056
  • Monoisotopic Mass: 420.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.41
  • Boiling Point: 557.9°C at 760 mmHg
  • Flash Point: 281.8°C
  • Refractive Index: 1.651

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